Cas no 1807105-33-4 (Methyl 3-bromo-2-methyl-5-nitrophenylacetate)

• Product Name: Methyl 3-bromo-2-methyl-5-nitrophenylacetate
• CAS No: 1807105-33-4
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 4792473
• Update Time: 2023-08-17

Methyl 3-bromo-2-methyl-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-methyl-5-nitrophenylacetate

• Inchi： 1S/C10H10BrNO4/c1-6-7(4-10(13)16-2)3-8(12(14)15)5-9(6)11/h3,5H,4H2,1-2H3
• InChI Key： CHDJTVFQTYEETK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CC(=O)OC)=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1